2-(4-Fluorophenyl)propane-1,3-diamine

Specification

• Molecular Formula: C9H13FN2
• Molecular Weight: 168.21 g/mol
• IUPAC Name: 2-(4-fluorophenyl)propane-1,3-diamine
• Standard InChI: InChI=1S/C9H13FN2/c10-9-3-1-7(2-4-9)8(5-11)6-12/h1-4,8H,5-6,11-12H2
• Standard InChI Key: HMEFNQQXFSIDEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CN)CN)F

Introduction

2-(4-Fluorophenyl)propane-1,3-diamine is an organic compound featuring a fluorinated aromatic ring attached to a propane chain with two amine functional groups at the terminal positions. It is classified as a primary diamine and an aromatic compound due to its structural components. This compound has garnered significant interest in medicinal chemistry and organic synthesis due to its potential applications and unique properties imparted by the fluorine atom.

Synthesis Methods

The synthesis of 2-(4-Fluorophenyl)propane-1,3-diamine involves several methods, typically starting with commercially available fluorinated phenyl precursors. These methods often require multi-step reactions and careful optimization of conditions to achieve high yields and purity.

Applications and Research Findings

2-(4-Fluorophenyl)propane-1,3-diamine has potential applications in medicinal chemistry, particularly in developing compounds with therapeutic properties. Research indicates that similar structures exhibit activity against various biological targets, suggesting possible therapeutic uses.

In related studies, fluorinated aromatic compounds have shown promise in enhancing biological activity and material properties. For instance, compounds with bulky groups and optimal lipophilicity have demonstrated improved antimalarial activity, highlighting the importance of structural modifications in achieving desired biological effects.

Dihydrochloride Form

The dihydrochloride form of 2-(4-Fluorophenyl)propane-1,3-diamine is also available, with a molecular formula of C9H15Cl2FN2 and a formula weight of 241.14 g/mol. This form is often used in research and synthesis due to its stability and ease of handling.